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Compound of Interest

Compound Name: 3-Chloro-7-azaindole

Cat. No.: B1280606 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 3-Chloro-7-azaindole, a halogenated azaindole derivative. Adherence to these

procedures is critical for minimizing risk and ensuring operational integrity.

3-Chloro-7-azaindole is a compound that requires careful handling due to its potential health

hazards. It is classified as toxic if swallowed, causes skin irritation, can result in serious eye

damage, and may cause respiratory irritation.[1][2][3] Therefore, the use of appropriate

personal protective equipment (PPE) and adherence to strict handling and disposal protocols

are mandatory.

Hazard Identification and Personal Protective
Equipment
The primary hazards associated with 3-Chloro-7-azaindole necessitate a multi-faceted

approach to personal protection. The following table summarizes the required PPE to mitigate

the identified risks.
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Hazard Category GHS Hazard Statement
Required Personal
Protective Equipment
(PPE)

Acute Oral Toxicity H301: Toxic if swallowed

Engineering controls (fume

hood), laboratory coat, gloves,

and eye protection to prevent

accidental ingestion.

Skin Corrosion/Irritation H315: Causes skin irritation

Chemical-resistant gloves

(Nitrile recommended for

splash protection), and a

laboratory coat.

Serious Eye Damage/Irritation
H318: Causes serious eye

damage

Chemical safety goggles or a

face shield.[2][4]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

A NIOSH-approved N95 dust

mask or a respirator should be

used when handling the solid

compound, especially if dust

can be generated.[2][4] All

handling of the solid should be

performed in a certified

chemical fume hood.

While specific occupational exposure limits (OELs) for 3-Chloro-7-azaindole are not

established, it is prudent to handle it with the care afforded to compounds with low exposure

limits.[5][6][7]

Experimental Protocol: Safe Handling and Disposal
Workflow
A systematic approach to handling and disposal is crucial to prevent contamination and

accidental exposure. The following workflow outlines the key steps for safely managing 3-
Chloro-7-azaindole in a laboratory setting.
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Safe Handling and Disposal Workflow for 3-Chloro-7-azaindole

Preparation

Handling

Decontamination & Waste Collection

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid in Fume Hood

Proceed to handling

Dissolve or Use in Reaction

Decontaminate Glassware and Surfaces

After experiment

Collect Waste in Labeled Container

Segregate as Halogenated Organic Waste

For disposal

Store in Designated Satellite Accumulation Area

Request Pickup by EHS
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Hazard-PPE Correlation for 3-Chloro-7-azaindole

Hazards of 3-Chloro-7-azaindole

Required Personal Protective Equipment

H301: Toxic if Swallowed

Chemical-Resistant Gloves Laboratory Coat

H315: Causes Skin Irritation H318: Causes Serious Eye Damage

Safety Goggles / Face Shield

H335: May Cause Respiratory Irritation

N95 Dust Mask / Respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-Chloro-7-azaindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280606#personal-protective-equipment-for-
handling-3-chloro-7-azaindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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